Cas no 505-95-3 (12-Hydroxylauric Acid)

• Product Name: 12-Hydroxylauric Acid
• CAS No: 505-95-3
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• MDL: MFCD00002739
• CID: 371567
• PubChem ID: 24851879
• Update Time: 2025-07-02

12-Hydroxylauric Acid Chemical and Physical Properties

Names and Identifiers

• 12-Hydroxydodecanoic acid
• 12-Hydroxylauric Acid
• Dodecanoic acid,12-hydroxy-
• 12-hydroxy-dodecanoic acid
• Dodecanoic acid, 12-hydroxy-
• omega-Hydroxydodecanoic acid
• 12-hydroxy lauric acid
• ZDHCZVWCTKTBRY-UHFFFAOYSA-N
• NSC664211
• omega-hydroxydodecanoate
• 12H
• Sabinic acid
• omega-OH lauric acid
• omega hydroxy dodecanoate
• omega-OH dodecanoic acid
• omega-hydroxy lauric acid
• 12-hydroxy dodecanoic acid
• ome
• CS-0102534
• 12-hydroxydodecanic acid
• UNII-SUH3LR2K9D
• BCP29357
• HY-128743
• FT-0688402
• LMFA01050039
• SCHEMBL154530
• Dodecanoic acid, 12-hydroxy- pound>>12-hydroxy-dodecanoic acid ; 12-Hydroxydodecanoic acid
• omega-hydroxy dodecanoic acid
• s3089
• 12-HYDROXYDODECANOICACID
• Q27070761
• omega-hydroxylauric acid
• 12-Hydroxydodecanoic acid, 97%
• NS00014775
• SUH3LR2K9D
• J-504146
• HO-(CH2)11-CO2H
• NSC159293
• DB03704
• BDBM50511009
• O10368
• MFCD00002739
• CHEMBL55068
• GTPL6922
• NSC-159293
• DS-15787
• NSC-664211
• BP-12860
• 505-95-3
• NSC 664211
• CHEBI:39567
• omega hydroxy dodecanoic acid
• DTXSID90198521
• NSC 159293
• EINECS 208-025-0
• C08317
• AKOS015893931
• SY022052
• 27925-01-5
• 2-hydroxy-dodecanoic acid
• DB-030561

• MDL： MFCD00002739
• Inchi： 1S/C12H24O3/c13-11-9-7-5-3-1-2-4-6-8-10-12(14)15/h13H,1-11H2,(H,14,15)
• InChI Key： ZDHCZVWCTKTBRY-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 216.17300
• Monoisotopic Mass: 216.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: No data available
• Density: 0.988±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85-88 °C (lit.)
• Boiling Point: 296.74°C (rough estimate)
• Flash Point: 185.2±16.9 °C
• Refractive Index: 1.4410 (estimate)
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• Stability/Shelf Life: Stable. Incompatible with bases, reducing agents and oxidizing agents. Combustible. May cause dust explosion when mixed with air.
• PSA: 57.53000
• LogP: 2.96430

12-Hydroxylauric Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on 12-Hydroxylauric Acid

Comprehensive Overview of 12-Hydroxylauric Acid (CAS No. 505-95-3): Properties, Applications, and Industry Trends

12-Hydroxylauric Acid (CAS No. 505-95-3), also known as 12-hydroxy dodecanoic acid, is a hydroxylated fatty acid with a 12-carbon chain. This compound has garnered significant attention in industries ranging from cosmetics to biodegradable materials due to its unique amphiphilic structure. The presence of a hydroxyl group at the C12 position enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis. Recent studies highlight its role in sustainable surfactant formulations, aligning with the global shift toward eco-friendly alternatives.

In the cosmetics sector, 12-Hydroxylauric Acid is valued for its emulsifying and moisturizing properties. Brands focusing on clean beauty and green chemistry increasingly incorporate it into formulations like creams and serums. Its biodegradability addresses consumer concerns about microplastic pollution, a hot topic in environmental forums. Researchers are also exploring its potential in bio-based polymers, where it serves as a monomer for polyesters with low toxicity—answering frequent queries about alternatives to petroleum-derived plastics.

The pharmaceutical industry leverages 505-95-3 for drug delivery systems due to its ability to modify lipophilicity. A 2023 study published in the Journal of Controlled Release demonstrated its utility in enhancing the bioavailability of poorly soluble APIs (Active Pharmaceutical Ingredients). This aligns with trending searches on "how to improve drug absorption" and "natural excipients in medicine." Furthermore, its antimicrobial activity against Gram-positive bacteria positions it as a candidate for non-antibiotic preservatives, addressing the rising demand for antibiotic resistance solutions.

From a synthesis perspective, 12-Hydroxylauric Acid is produced via microbial fermentation or chemical oxidation of lauric acid. The fermentation route, using engineered Candida tropicalis strains, resonates with the bio-manufacturing trend—a frequently searched term in biotechnology circles. Its melting point (82–85°C) and water solubility (1.2 g/L at 25°C) are critical parameters for industrial applications, often queried in technical databases like PubChem.

Environmental impact assessments reveal that 12-Hydroxylauric Acid degrades rapidly under aerobic conditions, with a half-life of <5 days in soil. This data supports its classification as a low-persistence chemical, a key consideration for ESG (Environmental, Social, and Governance) reports. Companies targeting carbon footprint reduction prioritize such materials, reflecting Google Trends' spike in searches for "biodegradable industrial chemicals."

In food technology, derivatives of 505-95-3 act as emulsifiers in plant-based dairy alternatives—a niche growing at 12% CAGR (2022–2030). Its GRAS (Generally Recognized As Safe) status by the FDA makes it a safer choice compared to synthetic analogs, addressing consumer queries about "natural food additives." Recent patents highlight its use in edible coatings to extend shelf life, a solution frequently explored in food waste reduction discussions.

Analytical methods for 12-Hydroxylauric Acid quantification include HPLC-ELSD (Evaporative Light Scattering Detection) and GC-MS, with LODs (Limits of Detection) below 0.1 ppm. These techniques cater to quality control demands in GMP-certified facilities, a topic trending in pharmaceutical analytics forums. Regulatory frameworks like REACH and EPA’s Safer Choice Program list it as a preferred alternative to alkylphenol ethoxylates, reinforcing its regulatory compliance advantage.

Future research directions focus on enzyme-catalyzed esterification of 12-Hydroxylauric Acid to produce high-value lubricants. This responds to industry needs for bio-based machinery oils, as evidenced by 18% YoY growth in related patent filings. Its compatibility with ionic liquids also opens avenues in green solvent applications, a sector projected to reach $3.5 billion by 2027.